N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H17N3O2S/c1-17(11-18,13-7-8-13)20-15(21)10-23-16-19-9-14(22-16)12-5-3-2-4-6-12/h2-6,9,13H,7-8,10H2,1H3,(H,20,21)
• InChI Key: WPUDZVAIEHTGFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1CC1)NC(=O)CSC2=NC=C(O2)C3=CC=CC=C3
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide is not fully understood. However, it has been suggested that it may exert its antimicrobial activity by inhibiting the synthesis of bacterial cell walls, while its anticancer activity may be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide can affect various biochemical and physiological processes. For example, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. Additionally, it has been found to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide in lab experiments is its potential to exhibit antimicrobial, anticancer, and anti-inflammatory activities. However, one of the limitations of using this chemical compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide. For example, further research is needed to fully understand its mechanism of action and its potential applications in the development of new drugs for the treatment of various diseases. Additionally, studies are needed to determine the optimal dosage and administration of this chemical compound to minimize potential toxicity. Finally, further studies are needed to explore its potential applications in other fields, such as agriculture and environmental science.
In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this chemical compound and its applications in various fields.

Synthesis Methods

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide involves the reaction of 2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetic acid with 1-cyano-1-cyclopropane carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction takes place in anhydrous dichloromethane at room temperature for 24 hours, followed by purification using column chromatography.

Scientific Research Applications

N-(1-cyano-1-cyclopropylethyl)-2-[(5-phenyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, anticancer, and anti-inflammatory activities. Additionally, it has been shown to have potential applications in the development of new drugs for the treatment of various diseases.